Vinca alkaloids

Vinca alkaloids, also known as vinca alkaloids or vinblastine and vincristine, are a class of plant-derived antitumor agents used primarily in cancer chemotherapy. Derived from the Catharanthus roseus (Madagascar periwinkle) plant, these alkaloids exert their effects by disrupting cell division processes, specifically targeting microtubules in dividing cells. Vinblastine, which inhibits tubulin polymerization, is commonly used to treat Hodgkin’s lymphoma and testicular cancer. Vincristine interferes with microtubule dynamics during mitosis, effectively treating acute lymphoblastic leukemia (ALL) and neuroblastoma. These drugs are often administered intravenously or orally in combination with other chemotherapy agents to enhance their efficacy against various hematological malignancies and solid tumors. Their mechanism of action makes them highly effective in controlling the proliferation of rapidly dividing cancer cells while minimizing damage to normal tissues, though they can cause side effects such as peripheral neuropathy, myelosuppression, and gastrointestinal disturbances.